Cas no 25343-00-4 (3-Epipseudokopsinine)
3-Epipseudokopsinine structure
Product Name:3-Epipseudokopsinine
CAS No:25343-00-4
MF:C21H26N2O2
MW:338.443345546722
CID:284402
Update Time:2023-08-02
3-Epipseudokopsinine Chemical and Physical Properties
Names and Identifiers
-
- 2,20-Cycloaspidospermidine-3-carboxylicacid, methyl ester, (2a,3a,5a,12R,19a,20R)- (9CI)
- (3α,5α,12β,19α,20R)-2α,20-Cycloaspidospermidine-3-carboxylic acid methyl ester
- 2,20-Cycloaspidospermidine-3-carboxylicacid, methyl ester, (2a,3a,5a,12b,19a,20R)-
- 3-Epipseudocopsinine
- 3-Epipseudoervinine
- 3-epi-Pseudokopsinine
- 3-Epipseudokopsinine(8CI)
- 3-Epipseudokopsininoic acidmethyl ester
- 6H,13aH-3a,5a-Methano-1H-indolizino[8,1-cd]carbazole-5-carboxylic acid,2,3,4,5,11,12-hexahydro-14-methyl-, methyl ester, [3aS-(3aa,5a,5aa,10bS*,13aa,14S*)]-
- 3-Epipseudokopsinine
-
- InChI Key: CZLWGXKWXLVFJU-JBJYXUDUSA-N
- SMILES: O(C)C([C@H]1C[C@@]23CCCN4CC[C@@]5(C6C=CC=CC=6N[C@@]51[C@@H]2C)[C@@H]43)=O
Computed Properties
- Exact Mass: 338.199
- Monoisotopic Mass: 338.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6
3-Epipseudokopsinine Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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